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Compound of Interest

Compound Name: 2,3-Dichloronitrobenzene

Cat. No.: B165493 Get Quote

Technical Support Center: 2,3-
Dichloronitrobenzene
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the safe handling and storage of 2,3-Dichloronitrobenzene.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2,3-Dichloronitrobenzene?

A1: 2,3-Dichloronitrobenzene is a combustible solid that can cause severe skin and eye

irritation.[1] It may also cause irritation to the respiratory and digestive tracts.[1] In case of fire,

it can release irritating and highly toxic gases.[1] High concentrations of its dust particles may

form explosive mixtures with air.[2]

Q2: What are the immediate first aid measures in case of exposure?

A2:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of water for

at least 15 minutes. Seek medical attention.[1]
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Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer

oxygen. If the person is not breathing, give artificial respiration. Seek medical attention.[1]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and have them drink 2-4 cupfuls of milk or water. Never give anything by mouth to an

unconscious person. Seek medical attention.[1]

Q3: What personal protective equipment (PPE) is required when handling 2,3-
Dichloronitrobenzene?

A3:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[1]

Skin Protection: Wear impervious gloves and appropriate protective clothing to prevent skin

exposure.[1][3]

Respiratory Protection: Use a NIOSH-approved respirator with an organic vapor/acid gas

cartridge and a dust/mist filter, especially where weighing and diluting the neat chemical.[2]

[4]

Q4: How should I properly store 2,3-Dichloronitrobenzene?

A4: Store in a tightly closed container in a cool, dry, and well-ventilated area.[1] It should be

stored away from incompatible substances such as oxidizing agents, acids, bases, amines,

and non-noble metals.[1][2] Keep it away from sources of ignition.[2][4] Some sources

recommend refrigeration.[4]

Q5: What should I do in case of a small spill?

A5: For small spills, first, remove all sources of ignition. Dampen the solid spill material with

ethanol and transfer it to a suitable container. Use absorbent paper dampened with ethanol to

collect any remaining material. Seal the absorbent paper and any contaminated clothing in a

vapor-tight plastic bag for disposal. Wash all contaminated surfaces with ethanol followed by

soap and water.[4]
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Issue: I am experiencing skin irritation after handling the compound.

Possible Cause: Direct skin contact with 2,3-Dichloronitrobenzene.

Solution: As a first aid measure, immediately flush the affected skin with running water and

soap if available.[3] Seek medical attention if irritation persists.[3] Review your handling

procedures and ensure you are wearing the correct type of impervious gloves and protective

clothing. Ensure gloves are inspected for tears or holes before use.

Issue: There is a faint, characteristic odor in the lab where 2,3-Dichloronitrobenzene is used.

Possible Cause: Inadequate ventilation or a small, undetected spill.

Solution: Immediately check the ventilation in the area. Ensure that all work with the

compound is conducted in a well-ventilated area or a chemical fume hood.[1][3] Carefully

inspect the work area for any spills. If a spill is found, follow the appropriate spill cleanup

procedure. If the odor persists, evacuate the area and contact your institution's

environmental health and safety department.

Issue: The solid material appears to have discolored or changed in appearance.

Possible Cause: Potential contamination or degradation of the compound.

Solution: Do not use the material. Isolate the container and label it clearly. Contact the

manufacturer or supplier for further guidance. Review your storage conditions to ensure they

align with the recommended guidelines of a cool, dry, well-ventilated area away from

incompatible substances.[1]
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Property Value

Molecular Formula C6H3Cl2NO2

Molecular Weight 192.00 g/mol [5]

Appearance
Colorless to yellow solid; Light yellow crystals or

yellow crystalline solid[2][6]

Melting Point Approx. 61.11°C (142°F)[2]

Boiling Point Approx. 260°C (500°F)[2]

Flash Point Approx. 123°C (253.4°F)[1][2]

Water Solubility Insoluble[4][6]

Density 1.449 g/mL at 25°C[6]

Fire Hazard Data

NFPA Rating Value

Health 1

Flammability 0

Instability 0

Source:[1]

Experimental Protocols
Protocol 1: Safe Weighing and Handling of 2,3-Dichloronitrobenzene

Preparation:

Ensure a calibrated analytical balance is located inside a chemical fume hood.

Verify that the fume hood is functioning correctly.
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Don appropriate PPE: chemical safety goggles, impervious gloves, and a lab coat. A

NIOSH-approved respirator is recommended.[2]

Procedure:

Place a clean, dry weighing vessel on the balance and tare it.

Carefully transfer the desired amount of 2,3-Dichloronitrobenzene from the stock

container to the weighing vessel using a clean spatula.

Avoid generating dust.[1] If dust is generated, ensure it is contained within the fume hood.

Securely close the stock container immediately after use.

Record the weight.

Post-Handling:

Clean the spatula and any other utensils used.

Wipe down the balance and the surrounding area within the fume hood.

Properly dispose of any contaminated materials (e.g., weighing paper, gloves) in a

designated hazardous waste container.

Wash hands thoroughly with soap and water after handling.[1][3]

Protocol 2: Emergency Spill Response (Small Spill)

Immediate Actions:

Alert personnel in the immediate area.

Remove all sources of ignition.[4]

Ensure the area is well-ventilated.

Containment and Cleanup:
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Put on appropriate PPE, including respiratory protection.

Dampen the spilled solid with ethanol to prevent dust generation.[4]

Carefully sweep or scoop the dampened material into a labeled, sealable container for

hazardous waste.[4]

Use absorbent paper dampened with ethanol to wipe up any remaining residue.[4]

Decontamination and Disposal:

Place the used absorbent paper and any contaminated PPE into a sealed, vapor-tight

plastic bag for disposal.[4]

Wash the spill area with ethanol, followed by a thorough wash with soap and water.[4]

Dispose of all waste materials according to institutional and local regulations.
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Caption: Workflow for the safe handling of 2,3-Dichloronitrobenzene.
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Spill of 2,3-Dichloronitrobenzene Detected
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Caption: Decision tree for responding to a 2,3-Dichloronitrobenzene spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safe handling and storage procedures for 2,3-
Dichloronitrobenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165493#safe-handling-and-storage-procedures-for-2-
3-dichloronitrobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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